Cas no 2137057-53-3 (6-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyridine-3-carbaldehyde)

• Product Name: 6-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyridine-3-carbaldehyde
• CAS No: 2137057-53-3
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5898771
• PubChem ID: 165957281
• Update Time: 2025-06-27

6-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-726019
• 2137057-53-3
• 6-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyridine-3-carbaldehyde

• Inchi： 1S/C11H14N2O2/c1-8(15)10-5-13(6-10)11-3-2-9(7-14)4-12-11/h2-4,7-8,10,15H,5-6H2,1H3/t8-/m1/s1
• InChI Key： HIEYUVBFLMKRFC-MRVPVSSYSA-N
• SMILES： O[C@H](C)C1CN(C2C=CC(C=O)=CN=2)C1

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.4Ų

Additional information on 6-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyridine-3-carbaldehyde

Introduction to 6-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyridine-3-carbaldehyde (CAS No. 2137057-53-3)

6-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyridine-3-carbaldehyde is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2137057-53-3, belongs to a class of molecules that exhibit promising characteristics for further research and development in drug discovery. The presence of both azetidine and pyridine moieties in its structure suggests a potential for diverse interactions with biological targets, making it a subject of intense interest among medicinal chemists.

The azetidine ring is a five-membered saturated heterocycle that is commonly found in various bioactive molecules. Its structural flexibility and ability to adopt multiple conformations make it an attractive scaffold for designing novel compounds with tailored pharmacological properties. In contrast, the pyridine moiety is a well-known pharmacophore that is frequently incorporated into therapeutic agents due to its ability to interact with biological receptors and enzymes. The combination of these two structural elements in 6-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyridine-3-carbaldehyde creates a unique molecular framework that may confer specific biological activities.

The aldehyde functional group at the 3-position of the pyridine ring in this compound is another key feature that contributes to its potential utility in pharmaceutical applications. Aldehydes are versatile intermediates in organic synthesis and can participate in various chemical reactions, including condensation reactions with amines to form Schiff bases, which are known for their biological activity. The presence of the aldehyde group in 6-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyridine-3-carbaldehyde suggests that it may serve as a valuable building block for the synthesis of more complex derivatives with enhanced pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of this compound with biological targets more effectively. Studies have shown that the (1R)-1-hydroxyethyl side chain attached to the azetidine ring may play a crucial role in modulating the binding affinity and selectivity of the molecule towards specific proteins or enzymes. This side chain, with its chiral center, offers the possibility of designing enantiomerically pure compounds that exhibit optimized biological activity while minimizing unwanted side effects.

The synthesis of 6-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyridine-3-carbaldehyde involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key synthetic steps typically include the formation of the azetidine ring followed by functionalization at the pyridine core. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, have greatly improved the efficiency and scalability of producing this compound.

In terms of biological activity, preliminary studies suggest that 6-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyridine-3-carbaldehyde may exhibit properties relevant to various therapeutic areas. For instance, its structural features are reminiscent of molecules that have shown efficacy in inhibiting kinases and other enzyme targets associated with inflammatory diseases and cancer. Additionally, the compound's ability to cross the blood-brain barrier makes it a candidate for central nervous system (CNS) drug development.

The potential applications of this compound are further supported by recent research findings from academic institutions and pharmaceutical companies. For example, researchers have demonstrated that derivatives of azetidine-pyridine hybrids can modulate neurotransmitter receptors, offering insights into their potential use as anesthetics or analgesics. Moreover, the aldehyde group provides a site for further derivatization, allowing chemists to explore new chemical entities with tailored pharmacokinetic profiles.

As interest in targeted therapy continues to grow, compounds like 6-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyridine-3-carbaldehyde are being evaluated for their suitability as lead compounds in drug discovery programs. The combination of structural features that enhance binding affinity with biological targets makes this molecule an attractive candidate for further optimization through structure-based drug design approaches. Computational modeling techniques are being employed to predict how modifications to the molecule can improve its potency and selectivity.

The development of novel pharmaceutical agents often involves rigorous testing to assess their safety and efficacy before they can be translated into clinical use. In vitro assays are commonly employed to evaluate the biological activity of compounds such as 6-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyridine-3-carbaldehyde against relevant disease targets. These studies provide critical data on how the compound interacts with biological systems at molecular level, guiding decisions on whether it should proceed into preclinical testing.

Preclinical studies are essential for understanding how a drug behaves in living organisms before it is tested on human volunteers. These studies typically involve animal models where researchers assess both pharmacological effects and toxicological profiles under controlled conditions. Positive results from preclinical trials can pave the way for clinical trials involving human subjects, ultimately leading to regulatory approval if safety and efficacy criteria are met.

The regulatory landscape for new drug development is complex but well-defined, ensuring that only safe and effective medications reach patients worldwide. Regulatory agencies such as the U.S Food & Drug Administration (FDA) require comprehensive data from preclinical studies before approving any new drug application (NDA). This stringent process helps protect public health while fostering innovation through incentives for research into unmet medical needs.

In conclusion,6-{3-[ ( 1 R ) - 1 - hydroxyethyl ] azetidin - 1 - yl } pyridine - 3 - carbaldehyde ( CAS No . 2137057 -53 - 3 ) represents an intriguing compound with significant potential applications across multiple therapeutic areas . Its unique structural features , coupled with promising preliminary findings from both computational studies and experimental investigations , make it worthy of further exploration within pharmaceutical research efforts . As our understanding grows about how these types of molecules interact at molecular level , we can anticipate exciting developments yet ahead .